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Compound of Interest

Compound Name: Pigment Yellow 183

Cat. No.: B1218173 Get Quote

A Comparative Guide to the Thermal Stability of
Yellow Pigments
For Researchers, Scientists, and Drug Development Professionals

This guide offers an objective comparison of the thermal stability of various yellow pigments,

supported by experimental data. The information is intended to assist researchers and

professionals in selecting appropriate pigments for applications where thermal stress is a

critical factor.

Experimental Protocols
To ensure accurate and reproducible results, the following standardized methodologies are

recommended for assessing the thermal stability of pigments.

Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition temperature of pigments by

measuring the change in mass as a function of temperature.

Apparatus: A calibrated thermogravimetric analyzer.

Procedure (based on ASTM E1131):
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A sample of the pigment (typically 5-10 mg) is placed in an inert sample pan (e.g., alumina or

platinum).

The sample is heated in a controlled atmosphere (typically nitrogen or air) at a constant

heating rate, commonly 10 °C/min or 20 °C/min.

The mass of the sample is continuously monitored as the temperature increases, typically

from ambient temperature to 800-1000 °C.

The resulting TGA curve plots the percentage of weight loss against temperature. Key

parameters to be determined are the onset temperature of decomposition and the

temperature of maximum weight loss.

Differential Scanning Calorimetry (DSC)
Objective: To measure the heat flow associated with thermal transitions in a pigment as a

function of temperature, identifying melting points, glass transitions, and other phase changes.

Apparatus: A calibrated differential scanning calorimeter.

Procedure (based on ISO 11357-1):

A small sample of the pigment (typically 5-10 mg) is encapsulated in an aluminum pan.

The sample and an empty reference pan are heated at a controlled rate, typically 10 °C/min

or 20 °C/min, in a controlled atmosphere (e.g., nitrogen).

The difference in heat flow between the sample and the reference is measured and plotted

against temperature.

Endothermic and exothermic peaks in the DSC thermogram indicate thermal events such as

melting, crystallization, or decomposition.

Colorimetric Analysis
Objective: To quantify the change in color of a pigment after exposure to elevated

temperatures.
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Apparatus: A spectrophotometer or colorimeter.

Procedure (based on ASTM D2244):

A baseline color measurement of the unheated pigment is taken using a spectrophotometer.

The color is recorded in the CIELAB color space (L, a, b* values).

The pigment is then subjected to a specific temperature for a defined duration in a calibrated

oven.

After cooling to room temperature, the color of the heat-treated pigment is measured again.

The total color difference (ΔE*) is calculated using the following formula:

ΔE* = √[(ΔL)² + (Δa)² + (Δb*)²]

A higher ΔE* value indicates a greater change in color. A ΔE* of 1.0 is generally considered a

just noticeable difference to the human eye.[1][2]

Experimental Workflow
The following diagram illustrates the workflow for the comparative analysis of the thermal

stability of yellow pigments.
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Workflow for Thermal Stability Analysis of Pigments.

Comparative Data of Yellow Pigments
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The following table summarizes the thermal stability data for a selection of organic and

inorganic yellow pigments.
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Pigment

Name (C.I.

Name)

Type

Onset of

Decompositi

on (TGA, °C)

Melting Point

(DSC, °C)

Heat

Resistance

(°C)

Color
Change
(ΔE)

Bismuth

Vanadate (PY

184)

Inorganic ~600-700 >880[3] 220-260[4]

ΔE ≤ 3.0 at

250°C (in

polyethylene)

[5]

Cadmium

Yellow (PY

35)

Inorganic >500 ~980 High

Significant

discoloration

above 500°C

due to

oxidation[2]

Iron Oxide

Yellow (PY

42)

Inorganic

~180-220

(converts to

red iron

oxide)[6]

N/A 180[6]

Color

changes to

red upon

dehydration.

Zinc Ferrite

Yellow
Inorganic

>1000 (in

inert

atmosphere)

[7]

N/A >300[8]

High stability

at elevated

temperatures.

Diarylide

Yellow (PY

14)

Organic ~250 190-200[9] 180[9]

Color

becomes

duller above

250°C[10]

Diarylide

Yellow (PY

83)

Organic >250 N/A 200[11]

May

decompose

above

200°C[10]

Benzimidazol

one Yellow

(PY 154)

Organic ~330 330[12]
160-250[13]

[14]

Good heat

stability[12]

Isoindoline

Yellow (PY

Organic >250 N/A 240-260[10]

[15]

Color

becomes
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139) duller at

temperatures

above

250°C[10]

Note: The values presented are compiled from various sources and may vary depending on the

specific grade of the pigment and the experimental conditions.

Discussion
In general, inorganic yellow pigments exhibit higher thermal stability compared to their organic

counterparts.

Bismuth Vanadate (PY 184) is a high-performance inorganic pigment with excellent heat

stability, making it a suitable non-toxic alternative to lead and cadmium-based yellows. Its

thermal stability can be further enhanced through surface coatings.[5]

Cadmium Yellow (PY 35), a cadmium zinc sulfide, possesses high heat resistance but is

prone to degradation and discoloration at very high temperatures, particularly in the

presence of oxygen.[2]

Iron Oxide Yellow (PY 42), a hydrated iron(III) oxide, has a lower thermal stability, converting

to red iron(III) oxide upon dehydration at temperatures around 180-220°C.[6]

Zinc Ferrite Yellow demonstrates exceptional thermal stability, with decomposition

temperatures exceeding 1000°C in an inert atmosphere.[7]

Organic yellow pigments offer a wide range of hues and high color strength, but their thermal

stability is generally lower than that of inorganic pigments.

Diarylide Yellows (PY 14, PY 83) are widely used organic pigments with moderate heat

resistance, typically up to around 200°C.[9][10] Above this temperature, decomposition and

color changes can occur.

Benzimidazolone Yellow (PY 154) is known for its good overall fastness properties, including

good heat stability, making it suitable for more demanding applications than standard

diarylide yellows.[12][13]
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Isoindoline Yellow (PY 139) offers good heat stability and is often used in plastics and

coatings where higher processing temperatures are required.[10][15]

The selection of a yellow pigment for a specific application should be based on a careful

consideration of the processing and end-use temperature requirements, in conjunction with

other properties such as color strength, opacity, and lightfastness. This guide provides a

foundational dataset to aid in this decision-making process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. alpolic-americas.com [alpolic-americas.com]

2. Dissecting Delta E and the Mathematical Difference Between Colors [printing.org]

3. Bismuth vanadate - Wikipedia [en.wikipedia.org]

4. materials.alfachemic.com [materials.alfachemic.com]

5. gelest.com [gelest.com]

6. chsopensource.org [chsopensource.org]

7. Cadmium Yellow Lemon Pigment - Artists Quality Pigments Yellows - Pigments Gums &
Resins [cornelissen.com]

8. zeyachem.net [zeyachem.net]

9. hengyitek.com [hengyitek.com]

10. icdn.tradew.com [icdn.tradew.com]

11. epsilonpigments.com [epsilonpigments.com]

12. pigments.com [pigments.com]

13. zpigments.com [zpigments.com]

14. ColorCor® 6184 Pigment Yellow 184 | Fineland Chem [finelandchem.com]

15. langridgecolours.com [langridgecolours.com]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://icdn.tradew.com/file/202209/1575536/pdf/7838500.pdf
https://langridgecolours.com/products/cadmium-yellow-pigment/
https://www.benchchem.com/product/b1218173?utm_src=pdf-custom-synthesis
https://alpolic-americas.com/blog/how-is-color-measured-calculating-delta-e/
https://www.printing.org/content/2025/02/18/dissecting-delta-e-and-the-mathematical-difference-between-colors
https://en.wikipedia.org/wiki/Bismuth_vanadate
https://materials.alfachemic.com/major-products/bismuth-vanadate-yellow-py184.html
https://www.gelest.com/wp-content/uploads/YIA-HSA_GELEST-YELLOW-IRON-OXIDE-HS_GHS-US_English-US.pdf
https://chsopensource.org/products/pigments-checker/pigments-checker-4/pigments-checker-standard-pigments-list/cadmium-yellow-k-21010/
https://www.cornelissen.com/pigments-gums-and-resins/artists-quality-pigments-yellows/cadmium-yellow-lemon-pigment.html
https://www.cornelissen.com/pigments-gums-and-resins/artists-quality-pigments-yellows/cadmium-yellow-lemon-pigment.html
https://www.zeyachem.net/pigment-yellow-139.html
https://www.hengyitek.com/product/pigment-yellow-154/
https://icdn.tradew.com/file/202209/1575536/pdf/7838500.pdf
https://www.epsilonpigments.com/organic-pigments/Pigment-Yellow-154-ECY15401.html
https://www.pigments.com/wp-content/uploads/2039_ISOINDOLINE_YELLOW_139_EN_TDS.pdf
https://www.zpigments.com/bismuth-vanadate-py-184-technical-analysis-and-applications-of-a-high-performance-organic-inorganic-hybrid-pigment/
https://www.finelandchem.com/pigment-yellow-184/
https://langridgecolours.com/products/cadmium-yellow-pigment/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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yellow pigments]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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